6-(Cyclohexyloxy)-4-methylnicotinaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(Cyclohexyloxy)-4-methylnicotinaldehyde is a chemical compound that belongs to the class of nicotinamide derivatives. It is widely used in scientific research for its potential therapeutic effects on various diseases.
Mechanism of Action
The mechanism of action of 6-(Cyclohexyloxy)-4-methylnicotinaldehyde is not fully understood. However, it has been suggested that it exerts its therapeutic effects through the regulation of various signaling pathways involved in inflammation, oxidative stress, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 6-(Cyclohexyloxy)-4-methylnicotinaldehyde can modulate the expression of various genes involved in inflammation and oxidative stress. It has also been found to reduce the production of reactive oxygen species and inhibit the activity of inflammatory enzymes such as cyclooxygenase-2 (COX-2). Additionally, it has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways.
Advantages and Limitations for Lab Experiments
One advantage of using 6-(Cyclohexyloxy)-4-methylnicotinaldehyde in lab experiments is its potential therapeutic effects on various diseases. Additionally, it is relatively easy to synthesize and has low toxicity. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential use in clinical settings.
Future Directions
There are several future directions for the study of 6-(Cyclohexyloxy)-4-methylnicotinaldehyde. One direction is to further investigate its mechanism of action and identify the specific signaling pathways involved in its therapeutic effects. Another direction is to explore its potential use in combination with other therapeutic agents for the treatment of various diseases. Additionally, more studies are needed to evaluate its safety and efficacy in animal models before it can be considered for clinical trials.
Synthesis Methods
The synthesis of 6-(Cyclohexyloxy)-4-methylnicotinaldehyde can be achieved through the reaction of 4-methylnicotinic acid with cyclohexanol in the presence of a catalyst such as sulfuric acid. The resulting compound is then oxidized with potassium permanganate to obtain 6-(Cyclohexyloxy)-4-methylnicotinaldehyde.
Scientific Research Applications
6-(Cyclohexyloxy)-4-methylnicotinaldehyde has been extensively studied for its potential therapeutic effects on various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases. Additionally, it has been found to induce apoptosis in cancer cells, suggesting its potential use as an anticancer agent.
properties
IUPAC Name |
6-cyclohexyloxy-4-methylpyridine-3-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2/c1-10-7-13(14-8-11(10)9-15)16-12-5-3-2-4-6-12/h7-9,12H,2-6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONMLMKCBTGAYBP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1C=O)OC2CCCCC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30745134 |
Source
|
Record name | 6-(Cyclohexyloxy)-4-methylpyridine-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30745134 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Cyclohexyloxy)-4-methylnicotinaldehyde | |
CAS RN |
1289056-55-8 |
Source
|
Record name | 6-(Cyclohexyloxy)-4-methylpyridine-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30745134 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.